Hydroxy Adapalene

Specification

• CAS No.: 1346599-76-5
• Molecular Formula: C28H28O4
• Molecular Weight: 428.53
• IUPAC Name: 6-[3-(3-hydroxy-1-adamantyl)-4-methoxyphenyl]naphthalene-2-carboxylic acid
• Standard InChI: InChI=1S/C28H28O4/c1-32-25-7-6-22(20-2-3-21-10-23(26(29)30)5-4-19(21)9-20)11-24(25)27-12-17-8-18(13-27)15-28(31,14-17)16-27/h2-7,9-11,17-18,31H,8,12-16H2,1H3,(H,29,30)
• SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C=C2)C=C(C=C3)C(=O)O)C45CC6CC(C4)CC(C6)(C5)O
• Appearance: Solid Powder
• Melting Point: 284-288 °C

Introduction

Structural Characteristics and Properties

Molecular Structure

Hydroxy Adapalene features the naphthalene-based core structure characteristic of Adapalene, with the distinguishing feature being the addition of a hydroxyl group on the adamantyl moiety. The complete chemical structure includes:

• A naphthalene-2-carboxylic acid base

• A 4-methoxyphenyl linking group

• A 3-hydroxytricyclo[3.3.1.1³,⁷]dec-1-yl (hydroxyadamantyl) substituent

This hydroxylation represents a significant structural modification from the parent compound, potentially affecting physical properties, biological activity, and analytical profiles.

Physical and Chemical Properties

The physical and chemical properties of Hydroxy Adapalene are summarized in the following table:

Property	Value	Source
Molecular Formula	C₂₈H₂₈O₄
Molecular Weight	428.5 g/mol
CAS Number	1346599-76-5
Physical State	Not specified in sources	-
Purity Standard	>95% (HPLC)
Creation Date (PubChem)	2013-07-08
Modification Date (PubChem)	2025-03-01

Nomenclature and Identification

Hydroxy Adapalene is known by several synonyms and identifiers, reflecting its presence in various databases and regulatory contexts:

• 6-(3-(3-Hydroxytricyclo(3.3.1.1³,⁷)dec-1-yl)-4-methoxyphenyl)naphthalene-2-carboxylic acid (IUPAC name)

• Hydroxy Adapalene

• Adapalene EP Impurity B

• 6-[3-(3-hydroxy-1-adamantyl)-4-methoxyphenyl]naphthalene-2-carboxylic acid

• UNII-6482CJV0PZ

These multiple designations facilitate cross-referencing across different databases and regulatory frameworks.

Analytical Considerations

Detection and Quantification

Supplier	Product Code	Format	Purity
LGC Standards	TRC-H750045	Neat	>95% (HPLC)
Hexonsynth	HXT-26540	Not specified	Not specified

Pharmaceutical Significance

Structural Insights and Structure-Activity Relationship

The structure of Hydroxy Adapalene provides valuable insights into structure-activity relationships within the retinoid class. The adamantane moiety in Adapalene plays a crucial role in its antiproliferative effects. The addition of a hydroxyl group to this moiety in Hydroxy Adapalene may alter these properties, though specific research on the biological activity of this particular hydroxylated variant appears limited in the available literature.